Cas no 689259-32-3 (1,2,3,4-tetrahydro-1,6-dimethyl-Pyrido[2,3-b]pyrazine)

1,2,3,4-tetrahydro-1,6-dimethyl-Pyrido[2,3-b]pyrazine structure
689259-32-3 structure
Product Name:1,2,3,4-tetrahydro-1,6-dimethyl-Pyrido[2,3-b]pyrazine
CAS No:689259-32-3
MF:C9H13N3
MW:163.219621419907
CID:1116111
PubChem ID:21934591
Update Time:2025-04-20

1,2,3,4-tetrahydro-1,6-dimethyl-Pyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-tetrahydro-1,6-dimethyl-Pyrido[2,3-b]pyrazine
    • 1,6-dimethyl-3,4-dihydro-2H-pyrido[2,3-b]pyrazine
    • Pyrido[2,3-b]pyrazine, 1,2,3,4-tetrahydro-1,6-dimethyl- (9CI)
    • ZYNFXQRMMJKVOP-UHFFFAOYSA-N
    • FT-0721926
    • DTXSID90620317
    • SCHEMBL5847666
    • 689259-32-3
    • 1,6-dimethyl-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine
    • DA-30456
    • Inchi: 1S/C9H13N3/c1-7-3-4-8-9(11-7)10-5-6-12(8)2/h3-4H,5-6H2,1-2H3,(H,10,11)
    • InChI Key: ZYNFXQRMMJKVOP-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC(C)=NC=2NCC1

Computed Properties

  • Exact Mass: 163.110947427g/mol
  • Monoisotopic Mass: 163.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 28.2Ų
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